ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate

• IUPAC Name: ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C9H9NO3/c1-2-12-9(11)7-5-8-6(10-7)3-4-13-8/h3-5,10H,2H2,1H3
• InChI Key: NNABKJKQNGGLKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=CO2
• Molecular Formula: C9H9NO3
• DSSTOX Substance ID: DTXSID70508422
• Molecular Weight: 179.17 g/mol
• CAS RN: 35405-94-8

Description

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is a chemical compound with the molecular formula C9H9NO3. It has a molecular weight of 179.175 g/mol. The compound is related to heteropentalenes, which contain two heteroatoms in the entire structure.

Synthesis Analysis

The synthesis of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate follows the Hemetsberger–Knittel protocol, which involves three reaction steps: the nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene. Another synthesis method involves the Vilsmeier-Haack reaction of 4H-furo[3,2-b]pyrrole-5-carboxylate.

Molecular Structure Analysis

The molecular structure of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate consists of a furo[3,2-b]pyrrole core with an ethyl carboxylate group attached. The structure is related to heteropentalenes, containing two heteroatoms in the entire structure.

Chemical Reactions Analysis

The chemical reactions involving ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate are complex and involve multiple steps. The Hemetsberger–Knittel reaction sequence is known for the preparation of O,N-heteropentalenes. Another reaction involves the Vilsmeier-Haack reaction of 4H-furo[3,2-b]pyrrole-5-carboxylate.

Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate are not fully known as the melting point, boiling point, density, and refractive index are not available.

Scientific Research Applications

Synthesis of Heteropentalenes

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Preparation of O,N-Heteropentalenes

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Synthesis of Thiazolo[5,4-d]thiazoles

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Antibacterial Activity

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Synthesis of α,β Unsaturated α-Amino Acids

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Synthesis of Cyclic Analogues of Natural Amino Acids

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Synthesis of New Heterocyclic Compounds

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Inhibition of Alphaviruses

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Mechanism of Action

Target of Action

Ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate is a synthetic compound that is part of the heteropentalene family It’s known that furo[3,2-b]pyrroles are related to heteropentalenes, which are known for their pharmacological activity .

Mode of Action

The synthesis of related furo[3,2-b]pyrroles involves a nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to o,n-heteropentalene . This suggests that the compound might interact with its targets through similar chemical reactions.

Biochemical Pathways

The compound is synthesized via the hemetsberger–knittel protocol, which involves three reaction steps . This suggests that the compound might affect biochemical pathways related to these reactions.

Result of Action

It’s known that furo[3,2-b]pyrroles are related to heteropentalenes, which are known for their pharmacological activity . This suggests that the compound might have similar effects.

Action Environment

The synthesis of related furo[3,2-b]pyrroles involves a series of chemical reactions , suggesting that factors such as temperature, pH, and the presence of other chemicals might influence the compound’s action.

Future Directions

The future directions for research on ethyl 4H-furo[3,2-b]pyrrole-5-carboxylate could involve exploring its potential applications in various fields. For instance, furo[3,2-b]pyrroles are known for their pharmacological activity, and thiazolothiazoles have become of interest to materials science.